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Compound of Interest

Compound Name: Isogentisin
CAS No.: 491-64-5
Cat. No.: B1672239
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
Isogentisin, a naturally occurring xanthone with potential pharmacological applications. The
following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-
Visible (UV-Vis) spectral properties, along with the experimental protocols for obtaining these

data.

Spectroscopic Data Summary

The quantitative spectroscopic data for Isogentisin are summarized in the tables below for
easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Data (500 MHz, DMSO-ds)
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Chemical Shift (3)

Coupling Constant

opm Multiplicity (3) Hz Assignment
12.91 S 1-OH
10.89 S 3-OH
7.49 d 8.8 H-5
7.02 dd 8.8,2.6 H-6
6.94 d 2.6 H-8
6.34 d 2.1 H-4
6.18 d 2.1 H-2
3.87 S 7-OCHs
13C NMR Data (125 MHz, DMSO-de)
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Chemical Shift (8) ppm Assighment
180.3 C-9
163.9 C-1
161.7 C-3
157.1 C-4a
154.9 C-10a
149.2 C-7
121.8 C-5
115.1 C-6
108.5 C-8a
102.1 C-8
98.6 C-4
94.2 C-2
56.0 7-OCHs

Infrared (IR) Spectroscopy

The IR spectrum of Isogentisin, typically recorded as a KBr pellet, exhibits characteristic
absorption bands corresponding to its functional groups.

Wavenumber (cm—?) Description

3410 O-H stretching (phenolic)

1655 C=0 stretching (y-pyrone)

1620, 1580, 1485 C=C stretching (aromatic)

1280, 1160 C-O stretching (ether and phenol)
830 C-H out-of-plane bending
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Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of Isogentisin in methanol displays absorption maxima characteristic of
the xanthone chromophore.

Wavelength (Amax) nm

238

258

315

380

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of Isogentisin are provided below.
These protocols are based on standard practices for the analysis of natural products.

NMR Spectroscopy

Sample Preparation:

o Accurately weigh approximately 5-10 mg of purified Isogentisin.

e Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-ds).
» Transfer the solution to a 5 mm NMR tube.

Instrument Parameters:

Spectrometer: 500 MHz NMR Spectrometer

Solvent: DMSO-ds

Temperature: 298 K

IH NMR:
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o Pulse Program: Standard single-pulse sequence
o Number of Scans: 16-32
o Relaxation Delay: 1.0 s

o Spectral Width: -2 to 14 ppm

e 13C NMR:
o Pulse Program: Proton-decoupled single-pulse sequence
o Number of Scans: 1024-4096
o Relaxation Delay: 2.0 s
o Spectral Width: -10 to 200 ppm

o Referencing: Chemical shifts are referenced to the residual solvent peak of DMSO-de (& 2.50
for 1H and 6 39.52 for 13C).

IR Spectroscopy

Sample Preparation (KBr Pellet Method):

o Thoroughly grind 1-2 mg of dry Isogentisin powder with approximately 100-200 mg of dry,
spectroscopic grade potassium bromide (KBr) in an agate mortar.

o Transfer the fine powder into a pellet-forming die.

o Apply pressure (typically 8-10 tons) using a hydraulic press to form a thin, transparent pellet.
Instrument Parameters:

o Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer

e Mode: Transmission

e Spectral Range: 4000-400 cm™1
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¢ Resolution: 4 cm—1
e Number of Scans: 16-32

e Background: A spectrum of a pure KBr pellet is recorded as the background and subtracted
from the sample spectrum.

UV-Vis Spectroscopy

Sample Preparation:

e Prepare a stock solution of Isogentisin in methanol at a concentration of approximately 1
mg/mL.

o Dilute the stock solution with methanol to a concentration that results in an absorbance
reading within the linear range of the spectrophotometer (typically 0.2 - 0.8 AU),
approximately 10-20 pg/mL.

Instrument Parameters:

Spectrophotometer: UV-Vis Spectrophotometer

Solvent (Blank): Methanol

Wavelength Range: 200-600 nm

Scan Speed: Medium

Data Interval: 1 nm

Mandatory Visualizations

The following diagrams illustrate the workflow for spectroscopic analysis and the logical
relationship of the techniques in compound characterization.
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» To cite this document: BenchChem. [Spectroscopic Profile of Isogentisin: A Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1672239/docs#spectroscopic-profile-of-isogentisin-a-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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